3-(3,4-Difluorophenyl)butan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(3,4-Difluorophenyl)butan-2-ol (CAS 926196-53-4) is a halogenated secondary alcohol featuring a butan-2-ol backbone substituted with a 3,4-difluorophenyl group. Its molecular formula is C₁₀H₁₂F₂O, with a molecular weight of 186.20 g/mol.
Properties
Molecular Formula |
C10H12F2O |
|---|---|
Molecular Weight |
186.20 g/mol |
IUPAC Name |
3-(3,4-difluorophenyl)butan-2-ol |
InChI |
InChI=1S/C10H12F2O/c1-6(7(2)13)8-3-4-9(11)10(12)5-8/h3-7,13H,1-2H3 |
InChI Key |
JWGWFMQHVQTEOS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC(=C(C=C1)F)F)C(C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3,4-Difluorophenyl)butan-2-ol typically involves the reaction of 3,4-difluorobenzaldehyde with a suitable Grignard reagent, followed by reduction. The reaction conditions often include the use of solvents such as diethyl ether or tetrahydrofuran (THF) and catalysts like lithium aluminum hydride (LiAlH4) for the reduction step .
Industrial Production Methods
Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling the temperature, pressure, and reaction time, as well as using advanced purification techniques such as column chromatography .
Chemical Reactions Analysis
Types of Reactions
3-(3,4-Difluorophenyl)butan-2-ol undergoes various chemical reactions, including:
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reducing agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)
Catalysts: Palladium on carbon (Pd/C), platinum (Pt)
Major Products Formed
The major products formed from these reactions include:
Ketones and aldehydes: Formed through oxidation
Alcohols and hydrocarbons: Formed through reduction
Substituted phenyl derivatives: Formed through nucleophilic substitution
Scientific Research Applications
3-(3,4-Difluorophenyl)butan-2-ol has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 3-(3,4-Difluorophenyl)butan-2-ol involves its interaction with specific molecular targets and pathways. For instance, in its role as an antifungal agent, it inhibits the enzyme lanosterol 14α-demethylase, which is crucial for the biosynthesis of ergosterol, a key component of fungal cell membranes . This inhibition disrupts the integrity of the fungal cell membrane, leading to cell death .
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Key Structural and Functional Differences
The following table summarizes critical properties of 3-(3,4-Difluorophenyl)butan-2-ol and related compounds:
*Note: The voriconazole intermediate (CAS 188416-35-5) is included due to structural and functional relevance in antifungal drug synthesis.
Structural and Functional Insights
Halogen Substitution Patterns
- However, fluorine’s small size and high electronegativity may reduce steric hindrance compared to bulkier halogens like chlorine .
- 2-(3-Chloro-4-fluorophenyl)butan-2-ol : The chloro-fluoro combination introduces greater lipophilicity, which could improve membrane permeability in biological systems. The tertiary alcohol group may also confer higher stability compared to secondary alcohols .
- Voriconazole Intermediate : The 2,4-difluorophenyl group is critical for binding to fungal cytochrome P450 enzymes, demonstrating how halogen positioning dictates pharmacological activity .
Backbone Modifications
Physicochemical and Industrial Relevance
- Boiling Points and Density : While direct data for 3-(3,4-Difluorophenyl)butan-2-ol is unavailable, simpler analogs like 2-Methyl-3-buten-2-ol (bp 98–99°C, d 0.824 g/mL) and 3-Methyl-2-buten-1-ol (bp 140°C, d 0.84 g/mL) suggest that aromatic substitution increases boiling points and density due to molecular weight and intermolecular forces .
- Discontinuation Factors : The discontinuation of 3-(3,4-Difluorophenyl)butan-2-ol may stem from superior performance of alternatives like the voriconazole intermediate, where precise halogen placement and stereochemistry are optimized for efficacy .
Biological Activity
3-(3,4-Difluorophenyl)butan-2-ol is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, including mechanisms of action, cytotoxicity, and therapeutic implications, supported by data tables and relevant case studies.
Chemical Structure and Properties
3-(3,4-Difluorophenyl)butan-2-ol is characterized by the following chemical structure:
- Molecular Formula: C10H12F2O
- Molecular Weight: 202.20 g/mol
- IUPAC Name: 3-(3,4-Difluorophenyl)butan-2-ol
The presence of the difluorophenyl group is significant as fluorinated compounds often exhibit enhanced biological activity due to increased lipophilicity and metabolic stability.
The biological activity of 3-(3,4-Difluorophenyl)butan-2-ol is primarily attributed to its interaction with various molecular targets within biological systems. Studies indicate that it may function as an enzyme inhibitor or modulator, impacting metabolic pathways and cellular functions. For instance, it has been shown to inhibit specific enzymes involved in the biosynthesis of important biomolecules, thereby altering cellular metabolism and potentially exhibiting therapeutic effects against certain diseases .
Antimicrobial Activity
Research has demonstrated that 3-(3,4-Difluorophenyl)butan-2-ol exhibits notable antimicrobial properties. In vitro studies have shown its efficacy against various bacterial strains, including resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic processes essential for bacterial survival .
Cytotoxicity Studies
Cytotoxicity assays have been performed to evaluate the safety profile of 3-(3,4-Difluorophenyl)butan-2-ol. The compound was tested on several human cell lines, including L929 (fibroblast) and A549 (lung carcinoma) cells. Results indicated selective cytotoxicity at higher concentrations while maintaining viability at lower doses. The following table summarizes the cytotoxic effects observed:
| Concentration (µM) | L929 Cell Viability (%) | A549 Cell Viability (%) |
|---|---|---|
| 6 | 110 | 112 |
| 12 | 105 | 116 |
| 25 | 96 | 108 |
| 50 | 85 | 107 |
| 100 | 92 | 98 |
| 200 | 77 | 97 |
The data suggests that while higher concentrations can reduce cell viability, lower concentrations may enhance metabolic activity in some cell lines .
Case Studies and Applications
Several case studies have highlighted the potential therapeutic applications of 3-(3,4-Difluorophenyl)butan-2-ol:
- Antibacterial Therapy : A study focused on the compound's efficacy against resistant bacterial strains showed promising results in reducing bacterial load in infected tissues when administered in appropriate dosages.
- Cancer Treatment : Research into its cytotoxic properties revealed that it could selectively target cancer cells while sparing normal cells at lower concentrations, suggesting its potential use in targeted cancer therapies.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
